3,​5-​Dimethylphenol(1,3,5-Xylenol)

• CAS No.: 108-68-9
• Product Name: 3,​5-​Dimethylphenol(1,3,5-Xylenol)
• Molecular Formula: C8H10O; 3,5-(CH3)2C6H3OH; C8H10O
• Molecular Weight: 122.16 g/mol
• IUPAC Name: 3,5-dimethylphenol
• Standard InChI: InChI=1S/C8H10O/c1-6-3-7(2)5-8(9)4-6/h3-5,9H,1-2H3
• Standard InChIKey: TUAMRELNJMMDMT-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)O)C
• Canonical SMILES: CC1=CC(=CC(=C1)O)C
• Boiling Point: 427.1 °F at 760 mm Hg (NTP, 1992); 221.7 °C; 219.5 °C; 219 °C
• Colorform: Needles from water; Needles from petroleum ether; White crystals
• Density: 0.968 at 68 °F (NTP, 1992); 0.9680 @ 20 °C/4 °C; 0.97 g/cm³
• Flash Point: 80 °C c.c.
• Melting Point: 147 °F (NTP, 1992); 63.6 °C; 64 °C
• Physical Description: 3,5-dimethylphenol is a colorless to off-white crystalline solid. Odor threshold 1 ppm. Taste threshold 0.001 mg/L. (NTP, 1992); DryPowder; Liquid; WHITE-TO-YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: 3,5-dimethylphenol is a colorless to off-white crystalline solid. Odor threshold 1 ppm. Taste threshold 0.001 mg/L. (NTP, 1992); 3,5-xylenol is a member of the class of phenols that phenol substituted by methyl groups at positions 3 and 5. It has a role as a xenobiotic metabolite. It derives from a hydride of a m-xylene.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.04 M; Sol in ethyl alcohol, carbon tetrachloride; Very sol in benzene, chloroform, ether; In water, 4.88X10+3 mg/l @ 25 °C.; 4.0 x 10 (-2) mol/l, at pH 5.1 and 25 °C.; Solubility in water, g/100ml at 25 °C: 0.5
• Synonyms: NSC 9268; 1-Hydroxy-3,5-dimethylbenzene; 3,5-Xylenol
• Vapor Density: Relative vapor density (air = 1): 4.2
• Vapor Pressure: 1 mm Hg at 143.6 °F ; 5 mm Hg at 192.6° F; 10 mm Hg at 216.3° F (NTP, 1992); 0.04 mmHg; 0.0405 mm Hg @ 25 °C; Vapor pressure, Pa at 25 °C: 5
• PubChem Compound: 7948
• Last Modified: Nov 11 2021